![molecular formula C17H19N3O6 B1426229 N-Benzoyl-5-methylcytidine CAS No. 160107-15-3](/img/structure/B1426229.png)
N-Benzoyl-5-methylcytidine
Overview
Description
N-Benzoyl-5-methylcytidine (BMC) is a modified nucleoside that has been studied for its potential use in biomedical research. It is a derivative of cytidine, which is a nucleoside composed of the pyrimidine base cytosine and the sugar ribose. BMC has a benzoyl group attached to the nitrogen atom of the cytosine base, as well as a methyl group attached to the 5-carbon of the ribose sugar. This modification alters the properties of the molecule and makes it useful for a variety of applications.
Scientific Research Applications
Antiviral Activity
N-Benzoyl-5-methylcytidine is involved in the design of antiviral agents, particularly targeting hepatitis C virus RNA-dependent RNA polymerase (HCV RdRp). For instance, a study details the synthesis of beta-d-2'-deoxy-2'-fluoro-2'-C-methylcytidine, derived from this compound, as a potent inhibitor of HCV replication. This compound showed significant inhibitory activity and low cellular toxicity in HCV replicon assays (Clark et al., 2005).
Synthesis for Oligonucleotide Therapeutics
This compound is key in the large-scale synthesis processes for oligonucleotide therapeutics. A study describes an efficient method for synthesizing 5′-O-dimethoxytrityl-N4-benzoyl-5-methyl-2′-deoxycytidine, which is important for routine use in oligonucleotide therapeutics (Ross et al., 2006).
Incorporation into Oligonucleotides
The compound is used for incorporating 2'-C-branched ribonucleosides into oligonucleotides. For example, the synthesis of 4-N-Benzoyl-2'-C-beta-methylcytidine and its efficient incorporation into oligonucleotides via solid-phase synthesis is documented, demonstrating its potential in nucleic acid structure and function analysis (Tang et al., 1999).
Study of Nucleic Acid Modifications
This compound plays a role in studying DNA and RNA modifications, particularly in cancer research. For instance, research on chemical carcinogen-induced changes in DNA methylation in human cells utilized derivatives of this compound to explore epigenetic factors in cancer risk (Wilson et al., 1987; Tabish et al., 2012).
Nucleoside Analogue Synthesis
It is instrumental in the synthesis of various nucleoside analogues. Studies have focused on synthesizing phosphoramidite derivatives of 2'-deoxy-2'-C-beta-methylcytidine, highlighting its role in therapeutic agent development and nucleic acid research (Li & Piccirilli, 2003).
Tautomeric Studies
Research into the tautomeric behavior of nucleoside analogues includes this compound. For example, a study observed a tautomeric shift in 5-methylcytosine derivatives upon N4-benzoylation, commonly used in oligonucleotide synthesis (Busson et al., 1999).
Properties
IUPAC Name |
N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O6/c1-9-7-20(16-13(23)12(22)11(8-21)26-16)17(25)19-14(9)18-15(24)10-5-3-2-4-6-10/h2-7,11-13,16,21-23H,8H2,1H3,(H,18,19,24,25)/t11-,12-,13-,16-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVJJYVKITRVBHJ-BRXULGCHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)C3C(C(C(O3)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80718136 | |
Record name | N-Benzoyl-5-methylcytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80718136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
160107-15-3 | |
Record name | N-Benzoyl-5-methylcytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80718136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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